Cas no 65596-26-1 (5'-(furan-3-yl)-8-methylspiro[5,6,6a,8,9,10-hexahydro-1h-benzo[d][2]benzofuran-7,3'-oxolane]-2',3-dione)

• Product name: 5'-(furan-3-yl)-8-methylspiro[5,6,6a,8,9,10-hexahydro-1h-benzo[d][2]benzofuran-7,3'-oxolane]-2',3-dione
• CAS No: 65596-26-1
• MF: C₂₀H₂₂O₅
• MW: 342.38568
• CID: 962164
• PubChem ID: 326833

5'-(furan-3-yl)-8-methylspiro[5,6,6a,8,9,10-hexahydro-1h-benzo[d][2]benzofuran-7,3'-oxolane]-2',3-dione Chemical and Physical Properties

Names and Identifiers

• 5'-(furan-3-yl)-8-methylspiro[5,6,6a,8,9,10-hexahydro-1h-benzo[d][2]benzofuran-7,3'-oxolane]-2',3-dione
• (3R,5R,10'aS)-5-(3-Furyl)-4,5,6',6'aβ,9',10'-hexahydro-8'α-methylspiro[furan-3(2H),7'(8'H)-naphtho[1,8a-c]furan]-2,3'(5'H)-dione
• NSC299116
• Spiro[furan-3(2H),8a-c]furan]-2,3'(5'H)-dione, 5-(3-furanyl)-4,5,6',6'a,9',10'-hexahydro-8'-methyl-, [6'aS-[6'a.alpha.,7'.beta.(S*),8'.beta.,10'aR*]]-
• 65596-26-1
• DTXSID90316061
• HMAABAHMPJEWDJ-UHFFFAOYSA-N
• NSC-299116
• BACCHOTRICUNEATIN B
• Spiro[furan-3(2H),7'(8'H)-[1H]naphtho[1,8a-c]furan]-2,3'(5'H)-dione, 5-(3-furanyl)-4,5,6',6'a,9',10'-hexahydro-8'-methyl-, [6'aS-[6'a.alpha.,7'.beta.(S*),8'.beta.,10'aR*]]-

• Inchi： InChI=1S/C20H22O5/c1-12-5-7-19-11-24-17(21)14(19)3-2-4-16(19)20(12)9-15(25-18(20)22)13-6-8-23-10-13/h3,6,8,10,12,15-16H,2,4-5,7,9,11H2,1H3
• InChI Key： HMAABAHMPJEWDJ-UHFFFAOYSA-N
• SMILES： CC1CCC23COC(=O)C2=CCCC3C14CC(OC4=O)C5=COC=C5

Computed Properties

• Exact Mass: 342.14676
• Monoisotopic Mass: 342.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 601.7°C at 760 mmHg
• Flash Point: 317.7°C
• Refractive Index: 1.593
• PSA: 65.74
• LogP: 3.56350